1-Amino-2-methylhexan-2-ol
Overview
Description
1-Amino-2-methylhexan-2-ol, also known as 2-amino-2-methylhexan-1-ol, is a compound with the molecular formula C7H17NO . It has a molecular weight of 131.22 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C7H17NO/c1-3-4-5-7(2,8)6-9/h9H,3-6,8H2,1-2H3 . This code provides a standard way to encode the compound’s molecular structure.Scientific Research Applications
Oligodeoxynucleotides as Inhibitors of Gene Expression
Oligodeoxynucleotides, including various classes such as unmodified oligodeoxynucleotides, methylphosphonates, and phosphorothioates, have seen significant application in modulating gene expression. These compounds demonstrate varied effectiveness in gene inhibition, duplex stability, and nuclease resistance, suggesting a potential framework for exploring the applications of specific chemicals in gene therapy and specific gene inhibition techniques (Stein & Cohen, 1988).
DNA Methyltransferase Inhibitors
DNA methylation plays a critical role in gene expression and chromatin structure modulation. DNA methyltransferase inhibitors have shown promise in inhibiting hypermethylation and restoring suppressor gene expression, demonstrating their potential in cancer treatment. This area of research underscores the importance of understanding the biochemical pathways and molecular interactions of specific compounds for therapeutic applications (Goffin & Eisenhauer, 2002).
Influence of Compounds on Fruits and Vegetables
Research on 1-methylcyclopropene (1-MCP), an inhibitor of ethylene perception, illustrates the profound impact that specific chemical compounds can have on the ripening and senescence of fruits and vegetables. This research demonstrates the commercial and scientific interest in manipulating biochemical pathways to improve product quality, which could be relevant when considering the applications of "1-Amino-2-methylhexan-2-ol" in similar contexts (Watkins, 2006).
Branched Chain Aldehydes in Foods
The study of branched aldehydes in food products, focusing on their production, degradation, and influence on flavor, offers insight into how specific compounds contribute to food chemistry. Understanding these pathways and their impact on food characteristics might provide a perspective on the potential applications of compounds like "this compound" in food science and technology (Smit, Engels, & Smit, 2009).
properties
IUPAC Name |
1-amino-2-methylhexan-2-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H17NO/c1-3-4-5-7(2,9)6-8/h9H,3-6,8H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MBDJXHDBQNHQFE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(C)(CN)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H17NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
131.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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